Cas no 66021-95-2 (1-ethynyl-2-(propan-2-yloxy)benzene)

• Product Name: 1-ethynyl-2-(propan-2-yloxy)benzene
• CAS No: 66021-95-2
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD23895325
• CID: 2795139
• PubChem ID: 12397524
• Update Time: 2025-04-21

1-ethynyl-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-2-(propan-2-yloxy)benzene
• SCHEMBL544279
• Z1404683683
• AKOS018988072
• DTXSID50496292
• G65157
• 1-Ethynyl-2-[(propan-2-yl)oxy]benzene
• EN300-264201
• 1-Ethynyl-2-isopropoxybenzene
• 66021-95-2
• RCA02195
• MFCD23895325
• 976-283-8

• MDL： MFCD23895325
• Inchi： 1S/C11H12O/c1-4-10-7-5-6-8-11(10)12-9(2)3/h1,5-9H,2-3H3
• InChI Key： SUAXZCJGGYILQA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#C)C(C)C

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers